Cas no 921524-02-9 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide
• CAS No: 921524-02-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6418265
• PubChem ID: 16820500
• Update Time: 2025-10-29

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide
• AKOS024633552
• F2262-0613
• AB00678223-01
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(p-tolyloxy)acetamide
• 921524-02-9
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide

• Inchi： 1S/C20H22N2O4/c1-13-4-7-15(8-5-13)25-11-18(23)21-14-6-9-17-16(10-14)22-19(24)20(2,3)12-26-17/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： UIVYGVLFEUPOFW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)NC2=C1)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide

Introduction to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide (CAS No. 921524-02-9)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, identified by its CAS number 921524-02-9, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the benzoxazepine class, which is known for its diverse pharmacological properties. In recent years, there has been a growing interest in benzoxazepine derivatives as they exhibit a wide range of biological effects, making them valuable candidates for drug development.

The structural complexity of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide makes it an intriguing subject for research. The presence of a benzoxazepine core fused with a phenoxyacetylamide moiety suggests potential interactions with various biological targets. This compound has been studied for its potential role in modulating neurological and inflammatory pathways. The benzoxazepine scaffold is known to interact with serotonin receptors, which are crucial in the regulation of mood and cognition.

Recent studies have highlighted the importance of benzoxazepine derivatives in the development of novel therapeutic agents. The< strong>3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl moiety contributes to the compound's ability to interact with specific binding sites on biological targets. This interaction is thought to be mediated by the aromatic ring system and the oxygen atoms present in the benzoxazepine core. The phenoxyacetylamide group further enhances the compound's pharmacological profile by providing additional binding interactions.

In vitro studies have demonstrated that N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide exhibits promising activity against certain enzymes and receptors. These studies suggest that the compound may have a role in inhibiting pathways associated with inflammation and pain. The< strong>4-methylphenoxy group is particularly noteworthy as it can influence the compound's solubility and bioavailability. This feature is critical for drug development as it determines how well the compound can be absorbed and utilized by the body.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-methylphenoxy)acetamide involves multiple steps that require precise control over reaction conditions. The benzoxazepine core is typically synthesized through cyclization reactions involving appropriate precursors. The introduction of the phenoxyacetylamide group follows subsequent functionalization steps that ensure the correct regioisomer formation. Advanced synthetic techniques have been employed to optimize yield and purity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how N-(3,3-dimethyl-4-ojo-ro--2s-s-rs-rs--tetrahydro-ls-s-benzo-xz--7-yi)-ls-s-rs-rs--(ls-s-rs-rs--methyl-phenoxy)acetamide behaves in vivo is essential for assessing its therapeutic potential. Studies have shown that modifications in the molecular structure can significantly impact absorption rates and metabolic pathways. This knowledge is crucial for designing effective drug formulations that maximize therapeutic efficacy while minimizing side effects.

The potential applications of N-(3s-s-dimethyls--ro-o--ls-s-tetrahydrols-s-benzo-xz--7-yi)-ls-s-rs-rs--(ls-s-rs-rs--methyl-phenoxy)acetamide extend beyond inflammation and pain management. Preliminary research suggests that it may have neuroprotective properties due to its interaction with serotonin receptors. Additionally,< strong>this compound may exhibit anti-anxiety effects, making it a candidate for treating mood disorders. The broad spectrum of potential applications underscores the importance of continued research into this class of compounds.

The future direction of research on N-(ls-s-dimethyls--ro-o--ls-s-tetrahydrols-s-benzo-xz--7-yi)-ls-s-rs-rs--(ls-s-rs-rs--methyl-phenoxy)acetamide will likely focus on refining its pharmacological profile through structure-based drug design. By understanding the precise interactions between this compound and its biological targets,< strong>suitable modifications can be made to enhance its therapeutic effects. Additionally,< strong>crosstalk between different signaling pathways will be explored to identify synergistic effects that could lead to more effective treatments.

In conclusion,N-(ls-s-dimethyis--ro-o--ls-s-tetrahydrolis-s-benzo-xz-is)--(is-is-is-is)--(is-is-is-is)--(is-is-is-is)) acetamide (CAS No.92152i40209) represents a promising area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,< strong>this compound holds significant promise for developing novel therapeutic agents. Continued research will be essential in unlocking its full potential and translating these findings into clinical applications.